Cas no 415924-84-4 (1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol)

• Product Name: 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol
• CAS No: 415924-84-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5057992
• Update Time: 2025-10-31

1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol

• Inchi： 1S/C12H16BrNO2/c13-10-3-4-12(16)9(6-10)7-14-5-1-2-11(15)8-14/h3-4,6,11,15-16H,1-2,5,7-8H2
• InChI Key： IOCNLYSHILJJEQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Br)=CC=C2O)CCCC(O)C1

Additional information on 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol

1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol (CAS No 415924-84-4)

1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol, also known by its CAS registry number CAS No 415924-84-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of brominated aromatic compounds and piperidine derivatives, which have been extensively studied for their potential applications in drug discovery and chemical synthesis.

The structure of 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol comprises a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 3-position by a hydroxyl group (-OH). The piperidine ring is further substituted at the 1-position by a benzyl group, which itself is substituted at the 5-position with a bromine atom and at the 2-position with a hydroxyl group. This unique substitution pattern gives rise to a molecule with both aromatic and aliphatic characteristics, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of bromine in the aromatic ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. Additionally, the hydroxyl groups present in both the piperidine ring and the benzene ring contribute to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

The synthesis of 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol typically involves multi-step reactions, often starting from readily available starting materials such as piperidine or its derivatives. One common approach involves nucleophilic substitution or coupling reactions to introduce the benzyl group onto the piperidine ring. The bromination and hydroxylation steps are carefully controlled to ensure high purity and yield of the final product. Researchers have also explored green chemistry methods to synthesize this compound, aiming to minimize environmental impact while maintaining high efficiency.

In terms of biological activity, 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals and reduce oxidative stress in cellular models. Furthermore, this compound has exhibited moderate inhibitory activity against certain enzymes implicated in inflammatory diseases, suggesting its potential role in anti-inflammatory therapies.

The pharmacokinetic properties of CAS No 415924-84-4 have also been investigated, with particular attention paid to its absorption, distribution, metabolism, and excretion (ADME) profile. Results indicate that the compound demonstrates reasonable bioavailability when administered orally, although further studies are required to optimize its pharmacokinetic parameters for therapeutic applications.

In conclusion, 1-(5-Bromo-2-hydroxybenzyl)piperidin-3-ol, or CAS No 415924844 as it is sometimes abbreviated, represents an intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable candidate for further research into novel therapeutic agents.